Cas no 1805394-36-8 (Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate)

• Product Name: Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate
• CAS No: 1805394-36-8
• MF: C₁₃H₁₄F₂N₂O₂
• MW: 268.259270191193
• CID: 4946149
• Update Time: 2025-06-18

Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate

• Inchi： 1S/C13H14F2N2O2/c1-2-19-11(18)5-9-3-8(6-16)4-10(7-17)12(9)13(14)15/h3-4,13H,2,5,7,17H2,1H3
• InChI Key： AOFGYONXDNYGCY-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=CC(C#N)=CC=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 354
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate

Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate (CAS No. 1805394-36-8): A Comprehensive Overview

Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate, identified by its CAS number 1805394-36-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including an amine, a cyano group, and a difluoromethyl moiety, makes it a versatile scaffold for medicinal chemistry investigations.

The compound's structure is characterized by a phenyl ring substituted with various functional groups. The 3-aminomethyl group introduces a basic nitrogen atom, which can participate in hydrogen bonding and salt formation, enhancing its solubility and bioavailability. The 5-cyano group adds a polar electron-withdrawing moiety, influencing the electronic properties of the molecule and potentially affecting its metabolic stability. Additionally, the 2-(difluoromethyl) group introduces fluorine atoms, which are known to modulate pharmacokinetic properties such as lipophilicity and metabolic clearance.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate has been investigated for its potential role in targeting neurotransmitter systems. Studies have suggested that the compound may interact with receptors and enzymes involved in the regulation of mood and cognition. The amine group, in particular, has been shown to be crucial for binding to specific targets, making it a key focus for structure-activity relationship (SAR) studies.

The cyano group in Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate also plays a significant role in its pharmacological profile. The electron-withdrawing nature of the cyano group can influence the molecule's reactivity and interactions with biological targets. This feature has been exploited in the design of molecules with enhanced binding affinity and selectivity. Furthermore, the difluoromethyl group has been shown to improve metabolic stability by resisting oxidative degradation, which is a common challenge in drug development.

Advances in computational chemistry have enabled more efficient screening of compounds like Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate for their potential biological activity. Molecular docking simulations have been used to predict how this compound might interact with various proteins and enzymes relevant to neurological disorders. These simulations have provided valuable insights into the compound's binding mode and have helped guide further optimization efforts.

In vitro studies have begun to elucidate the pharmacological effects of Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate on relevant biological pathways. Initial findings suggest that the compound may exhibit anxiolytic and cognitive-enhancing properties. These effects are attributed to its ability to modulate neurotransmitter release and receptor activity. The precise mechanisms underlying these effects are still under investigation but preliminary data indicate promising avenues for further exploration.

The synthesis of Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Multi-step synthetic routes involving cross-coupling reactions, nucleophilic substitutions, and protection-deprotection strategies have been employed to construct the desired molecule efficiently.

The pharmacokinetic properties of Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate are also of great interest. Preliminary studies suggest that the compound exhibits good oral bioavailability and moderate tissue distribution. These properties make it a promising candidate for further development into a therapeutic agent. Additionally, the presence of fluorine atoms may enhance its metabolic stability, reducing the need for frequent dosing.

As research continues to uncover new therapeutic targets and mechanisms, Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate is poised to play a significant role in drug discovery efforts. Its unique structural features and promising pharmacological profile make it an attractive scaffold for further optimization and development into novel treatments for neurological disorders.